Cas no 112740-49-5 (2,3,5,6-tetrachloro-4-[(2,3,4,5,6-pentamethylphenyl)methoxy]phenol)

• Product Name: 2,3,5,6-tetrachloro-4-[(2,3,4,5,6-pentamethylphenyl)methoxy]phenol
• CAS No: 112740-49-5
• MF: C₁₈H₁₈Cl₄O₂
• MW: 408.146321773529
• CID: 2609415
• PubChem ID: 71336709
• Update Time: 2025-04-21

2,3,5,6-tetrachloro-4-[(2,3,4,5,6-pentamethylphenyl)methoxy]phenol Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetrachloro-4-[(2,3,4,5,6-pentamethylphenyl)methoxy]phenol
• DTXSID80764496
• 2,3,5,6-Tetrachloro-4-[(pentamethylphenyl)methoxy]phenol
• 112740-49-5

• Inchi： 1S/C18H18Cl4O2/c1-7-8(2)10(4)12(11(5)9(7)3)6-24-18-15(21)13(19)17(23)14(20)16(18)22/h23H,6H2,1-5H3
• InChI Key： WUHSZDFKUXQTJR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1OCC1C(C)=C(C)C(C)=C(C)C=1C)Cl)Cl)O)Cl

Computed Properties

• Exact Mass: 408.003140Da
• Monoisotopic Mass: 406.006091Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 29.5Ų